Cas no 1041560-55-7 (4-5-(5-aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol)

• Product Name: 4-5-(5-aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol
• CAS No: 1041560-55-7
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• CID: 5230229
• PubChem ID: 135949742
• Update Time: 2026-03-07

4-5-(5-aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[5-(5-aminopentyl)-1,2,4-oxadiazol-3-yl]-2-methoxy-
• 4-5-(5-aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol

• Inchi： 1S/C14H19N3O3/c1-19-12-9-10(6-7-11(12)18)14-16-13(20-17-14)5-3-2-4-8-15/h6-7,9,18H,2-5,8,15H2,1H3
• InChI Key： FNGCAZOKBQUEKJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2N=C(CCCCCN)ON=2)C=C1OC

Additional information on 4-5-(5-aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol

Introduction to 4-5-(5-Aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol (CAS No. 1041560-55-7)

4-5-(5-Aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol, a compound with the CAS number 1041560-55-7, is a novel chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2,4-oxadiazole ring and a methoxyphenol moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-5-(5-Aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol can be represented as follows: the 1,2,4-oxadiazole ring is linked to a 2-methoxyphenol group via a 5-amino pentyl chain. This arrangement provides the compound with several key properties that make it an attractive candidate for various research and development activities. The presence of the amino group and the methoxyphenol moiety suggests potential interactions with biological targets such as enzymes and receptors.

Recent studies have explored the biological activities of 4-5-(5-Aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol. One notable area of research is its potential as an antioxidant. The methoxyphenol group is known for its strong antioxidant properties, which can help protect cells from oxidative stress and damage. This property makes the compound a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, 4-5-(5-Aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol has been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory properties can play a crucial role in disease management. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-5-(5-Aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol have also been studied to assess its suitability for drug development. Research has indicated that the compound exhibits good solubility and permeability characteristics, which are essential for effective drug delivery. Furthermore, it has shown low toxicity in preliminary toxicity studies, making it a safe candidate for further preclinical and clinical evaluation.

In the context of drug discovery and development, the structural diversity of 4-5-(5-Aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol offers opportunities for structure-based drug design. The 1,2,4-oxadiazole ring and the methoxyphenol moiety can be modified to optimize the compound's biological activity and pharmacological properties. For example, substituting different functional groups on the phenolic ring or altering the length of the amino pentyl chain can lead to derivatives with enhanced potency or selectivity.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 4-5-(5-Aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol is still in the early stages of development, preclinical studies have provided promising results that warrant further investigation. Clinical trials will be necessary to determine its therapeutic potential in humans and to identify any potential side effects or limitations.

In conclusion, 4-5-(5-Aminopentyl)-1,2,4-oxadiazol-3-yl-2-methoxyphenol (CAS No. 1041560-55-7) is a promising compound with a unique chemical structure that offers potential benefits in various therapeutic areas. Its antioxidant and anti-inflammatory properties make it an attractive candidate for further research and development. As more studies are conducted to explore its biological activities and pharmacological properties, this compound may emerge as a valuable tool in the fight against oxidative stress-related diseases and inflammatory conditions.